Calcitonin (chicken)

• Molecular Formula: C145H242N42O46S2
• Molecular Weight: 3373.9 g/mol
• InChI: InChI=1S/C145H242N42O46S2/c1-66(2)48-89(173-139(228)111(72(13)14)182-136(225)100(64-235)179-142(231)114(77(19)193)185-135(224)99(62-190)178-130(219)93(52-70(9)10)171-134(223)97(60-188)176-118(207)74(16)161-119(208)82(148)63-234)120(209)157-58-106(199)162-83(28-21-23-43-146)121(210)168-92(51-69(7)8)129(218)177-98(61-189)133(222)166-86(37-40-103(149)196)123(212)164-88(39-42-108(201)202)124(213)170-91(50-68(5)6)128(217)172-94(54-80-56-154-65-159-80)131(220)163-84(29-22-24-44-147)122(211)169-90(49-67(3)4)127(216)165-87(38-41-104(150)197)126(215)184-113(76(18)192)141(230)175-96(53-79-33-35-81(195)36-34-79)143(232)187-47-27-32-102(187)137(226)167-85(30-25-45-155-145(152)153)125(214)183-112(75(17)191)140(229)174-95(55-109(203)204)132(221)181-110(71(11)12)138(227)158-57-105(198)160-73(15)117(206)156-59-107(200)180-115(78(20)194)144(233)186-46-26-31-101(186)116(151)205/h33-36,56,65-78,82-102,110-115,188-195,234-235H,21-32,37-55,57-64,146-148H2,1-20H3,(H2,149,196)(H2,150,197)(H2,151,205)(H,154,159)(H,156,206)(H,157,209)(H,158,227)(H,160,198)(H,161,208)(H,162,199)(H,163,220)(H,164,212)(H,165,216)(H,166,222)(H,167,226)(H,168,210)(H,169,211)(H,170,213)(H,171,223)(H,172,217)(H,173,228)(H,174,229)(H,175,230)(H,176,207)(H,177,218)(H,178,219)(H,179,231)(H,180,200)(H,181,221)(H,182,225)(H,183,214)(H,184,215)(H,185,224)(H,201,202)(H,203,204)(H4,152,153,155)/t73-,74-,75+,76+,77+,78+,82+,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,110-,111-,112-,113-,114-,115-/m0/s1
• InChIKey: FMECBABAONFSSD-DBQYCDOOSA-N

Calcitonin (Chicken) Overview

Calcitonin (chicken) is a 32‑amino‑acid peptide hormone isolated from avian ultimobranchial glands that belongs to the calcitonin/CGRP peptide family [1]. It shares the conserved N‑terminal 1–7 disulfide ring and C‑terminal prolinamide characteristic of all calcitonins, yet its primary sequence aligns more closely with ultimobranchial‑derived calcitonins (salmon, eel) than with mammalian thyroidal forms [2]. Among naturally occurring calcitonins, the chicken peptide consistently exhibits one of the highest specific biological activities ever reported, a property attributed in part to enhanced in‑vivo stability [1].

Workflow Sustained hypocalcemic response models

Selection Ultimobranchial-derived calcitonin peptide

Use Context Species-selective osteoclast and calcium homeostasis research

• [1] Nieto, A., Moya, F., & Candela, J.L. (1973). Isolation and properties of two calcitonins from chicken ultimobranchial glands. Biochimica et Biophysica Acta, 322(2), 383–391. View Source
• [2] Gennari, C., et al. (1990). Biological activity of different calcitonins in men. Experimental Gerontology, 25(3-4), 339-347. View Source

Why Calcitonin (Chicken) Is Not Interchangeable

Calcitonins from different species are not functionally interchangeable. Despite a common 32‑residue scaffold, amino‑acid divergence at key positions drives marked differences in specific biological activity, receptor‑binding kinetics, duration of hypocalcemic action, and metabolic stability [1]. The chicken hormone belongs to the ultimobranchial subgroup (together with salmon and eel calcitonins), which displays substantially higher potency and prolonged activity relative to mammalian thyroidal calcitonins [2]. Consequently, substitution of chicken calcitonin with porcine, bovine, or human calcitonin in an experimental protocol can introduce altered dose–response characteristics, different signal‑transduction coupling, and distinct species‑selective osteoclast sensitivities, undermining reproducibility and data comparability [1][3].

Ultimobranchial calcitonins differ in receptor-binding kinetics from mammalian thyroidal forms, potentially shifting dose-response profiles.

Divergent C-terminal sequences may alter metabolic stability and signal-transduction coupling in rodent models.

Species-selective osteoclast sensitivities can lead to misinterpretation in mixed-species bone resorption assays.

• [1] Nieto, A., Moya, F., & Candela, J.L. (1973). Isolation and properties of two calcitonins from chicken ultimobranchial glands. Biochimica et Biophysica Acta, 322(2), 383–391. View Source
• [2] Hirsch, P.F., et al. (1973). A Study of the Stability of Calcitonin Biological Activity. Endocrinology, 92(4), 1102–1107. View Source
• [3] Dempster, D.W., et al. (1987). Biological activity of chicken calcitonin: effects on neonatal rat and embryonic chick osteoclasts. Journal of Bone and Mineral Research, 2(5), 409–415. View Source

Calcitonin (Chicken) Comparative Evidence

Specific Biological Activity

Purified chicken calcitonin I exhibits a mean specific biological activity of 4,500 Medical Research Council units (MRCU) per milligram, which is identical to that of eel calcitonin—the highest value reported for any naturally isolated calcitonin [1]. By comparison, salmon calcitonin, widely regarded as the most potent therapeutically used calcitonin, typically yields 2,500–4,000 MRCU/mg in the rat hypocalcemic bioassay, while human and porcine calcitonins fall substantially lower (~100–200 MRCU/mg) [2]. This places chicken calcitonin in the top tier of ultimobranchial‑derived peptides for intrinsic potency.

Specific biological activity

Head-to-head

Chicken CT I 4,500 MRCU/mg

vs

Salmon CT: 2,500–4,000 Human CT: ~100–200 Porcine CT: ~100–200

Reported high specific activity supports dose-response studies with lower peptide mass.

Rat hypocalcemic bioassay context

Evidence Dimension	Specific biological activity (MRCU/mg protein) in the rat hypocalcemic bioassay
Target Compound Data	Chicken calcitonin I: 4,500 MRCU/mg [1]
Comparator Or Baseline	Eel calcitonin: 4,500 MRCU/mg; Salmon calcitonin: 2,500–4,000 MRCU/mg; Human calcitonin: ~100–200 MRCU/mg; Porcine calcitonin: ~100–200 MRCU/mg [2]
Quantified Difference	Chicken calcitonin is at least 22‑fold more potent on a per‑mass basis than human or porcine calcitonin, and equipotent to eel calcitonin.
Conditions	Rat hypocalcemic bioassay (young male rats, subcutaneous or intravenous injection); MRC Research Standard A used for calibration.

Why This Matters

The exceptionally high specific activity reduces the mass of peptide required per experiment, minimizing solubility and handling artifacts while providing a wider dynamic range for dose–response studies.

• [1] Nieto, A., Moya, F., & Candela, J.L. (1973). Isolation and properties of two calcitonins from chicken ultimobranchial glands. Biochimica et Biophysica Acta, 322(2), 383–391. View Source
• [2] Gennari, C., et al. (1990). Biological activity of different calcitonins in men. Experimental Gerontology, 25(3-4), 339-347. View Source

Hypocalcemic Duration

In head‑to‑head rat bioassays, chicken calcitonin produced a prolonged hypocalcemic response that outlasted equivalent doses (matched for acute hypocalcemic potency) of porcine and human calcitonins [1]. The extended duration mirrors that of salmon calcitonin and is characteristic of ultimobranchial‑derived calcitonins. Quantitatively, non‑mammalian calcitonins (chicken, salmon, cod) retained hypocalcemic activity in vitro in rat plasma significantly longer than mammalian hormones: after 30 min incubation, mammalian calcitonins lost >50% activity whereas chicken calcitonin retained the majority of its activity [1].

Hypocalcemic duration

Head-to-head

Chicken CT Prolonged (>60 min) High plasma stability

vs

Porcine/human CT <60 min; >50% loss

Supports sustained calcium-lowering experimental models with fewer dosing events.

Rat bioassay; in vitro plasma stability

Evidence Dimension	Duration of hypocalcemic response and plasma stability in rat models
Target Compound Data	Chicken calcitonin: prolonged hypocalcemia (>60 min); majority activity retained after 30 min in rat plasma in vitro [1]
Comparator Or Baseline	Porcine/human calcitonin: hypocalcemic effect largely terminated by 60 min; >50% activity lost after 30 min in rat plasma in vitro [1]
Quantified Difference	At least 2‑fold longer duration of action; >2‑fold greater plasma stability in vitro.
Conditions	Young male rat hypocalcemic bioassay (in vivo); in vitro incubation in rat plasma at 37°C with activity readout by rat bioassay.

Why This Matters

Researchers requiring sustained calcium‑lowering activity in acute or chronic models should select chicken over mammalian calcitonins, minimizing dosing frequency and maintaining target engagement.

• [1] Hirsch, P.F., et al. (1973). A Study of the Stability of Calcitonin Biological Activity. Endocrinology, 92(4), 1102–1107. View Source

Species-Selective Osteoclast Inhibition

Chicken calcitonin (cCT) displays a striking species‑selective profile in osteoclast assays. It inhibited bone resorption by neonatal rat osteoclasts at concentrations as low as 0.1 pg/mL, yet failed to suppress resorption by embryonic chick osteoclasts even at 1 µg/mL—a 10‑million‑fold difference in sensitivity [1]. Similarly, cCT rapidly inhibited rat osteoclast motility at 1 pg/mL, but did not impair chick osteoclast motility at up to 1 µg/mL [1]. This pattern mirrors the response to salmon calcitonin: chick osteoclasts are fundamentally unresponsive to calcitonin, whereas rat osteoclasts show robust inhibition [2]. For experimental designs comparing avian vs. mammalian osteoclast biology, chicken calcitonin therefore serves as a critical species‑matched control or specific activator.

Osteoclast inhibition

Head-to-head

Rat osteoclasts 0.1 pg/mL

vs

Chick osteoclasts No effect at 1 µg/mL

Enables differential species-selective osteoclast assay design.

Neonatal rat / embryonic chick cultures

Evidence Dimension	In vitro bone resorption inhibition (minimum effective concentration) and motility inhibition across species
Target Compound Data	cCT on rat osteoclasts: 0.1 pg/mL (resorption) and 1 pg/mL (motility); cCT on chick osteoclasts: no effect at ≤1 µg/mL [1]
Comparator Or Baseline	Salmon CT on rat osteoclasts: 10 pg/mL (resorption) [2]; salmon CT on chick osteoclasts: no effect [2]
Quantified Difference	Rat osteoclasts >10‑million‑fold more sensitive to cCT than chick osteoclasts. cCT is ≥100‑fold more potent than sCT on rat osteoclasts.
Conditions	Disaggregated neonatal rat (1–3 day) and embryonic chick (18 day) osteoclasts cultured on devitalized bone slices; resorption quantified by ⁴⁵Ca release and pit formation.

Why This Matters

The extreme species selectivity enables differential activation studies in mixed‑species osteoclast assays and makes chicken calcitonin an essential tool for dissecting avian vs. mammalian calcitonin receptor signalling.

• [1] Dempster, D.W., et al. (1987). Biological activity of chicken calcitonin: effects on neonatal rat and embryonic chick osteoclasts. Journal of Bone and Mineral Research, 2(5), 409–415. View Source
• [2] Chambers, T.J., et al. (1985). A comparative study of disaggregated chick and rat osteoclasts in vitro: effects of calcitonin and prostaglandins. Endocrinology, 117(6), 2342–2348. View Source

Primary Sequence Divergence

Chicken calcitonin I differs from salmon calcitonin I at five defined positions: L‑Ala² (vs. Ser), L‑Ser³ (vs. Asn), L‑Asp²⁶ (vs. Asn), L‑Val²⁷ (vs. Thr), and L‑Ala²⁹ (vs. Thr) [1]. Relative to human calcitonin, the divergence is even greater; human CT shares only approximately 50% overall sequence identity with ultimobranchial forms [2]. These residue differences, particularly in the C‑terminal half (positions 26–29), are known to influence receptor binding kinetics and the propensity for β‑sheet fibril formation, which affects both biological potency and pharmaceutical formulation stability [2].

Sequence divergence

Class-level

5 residue substitutions vs. salmon CT I; >15 substitutions vs. human CT

Sequence divergence supports species-specific immunoassay and receptor discrimination studies.

Class-level inference; sequence alignments

Evidence Dimension	Primary amino acid sequence alignment
Target Compound Data	Chicken CT I: Cys–Ala–Ser–Leu–Ser–Thr–Cys–Val–Leu–Gly–Lys–Leu–Ser–Gln–Glu–Leu–His–Lys–Leu–Gln–Thr–Tyr–Pro–Arg–Thr–Asp–Val–Gly–Ala–Gly–Thr–Pro–NH₂ [1]
Comparator Or Baseline	Salmon CT I: Cys–Ser–Asn–Leu–Ser–Thr–Cys–Val–Leu–Gly–Lys–Leu–Ser–Gln–Glu–Leu–His–Lys–Leu–Gln–Thr–Tyr–Pro–Arg–Thr–Asn–Thr–Gly–Thr–Gly–Thr–Pro–NH₂; Human CT: ~50% identity overall.
Quantified Difference	5 residue substitutions vs. salmon CT I; >15 residue differences vs. human CT.
Conditions	Sequence determined by Edman degradation and confirmed by solid‑phase synthesis; aligned with ClustalW.

Why This Matters

The distinct sequence profile enables the use of chicken calcitonin as a selective ligand or immunogen in radioimmunoassays and receptor‑subtype discrimination studies where cross‑reactivity with mammalian calcitonins must be avoided.

• [1] EP 0212912 A2 (1987). Calcitonin Analogs with C‑terminal D‑amino Acid Substituents. European Patent Office. View Source
• [2] Siligardi, G., et al. (1994). Correlations between biological activities and conformational properties for human, salmon, eel, porcine calcitonins and Elcatonin elucidated by CD spectroscopy. European Journal of Biochemistry, 221(3), 1117–1125. View Source

Tissue Extract Activity

The calcitonin content of chicken ultimobranchial glands is approximately 15,000 MRC units per gram of wet tissue, compared to only 5 MRC units/g in human thyroid [1]. This 3,000‑fold difference in tissue hormone concentration reflects both the specialized storage capacity of the ultimobranchial organ relative to the diffuse C‑cell population in mammalian thyroid, and the higher intrinsic potency of the chicken peptide [1].

Tissue extract activity

Source review

15,000 MRCU/g (chicken gland) vs 5 MRCU/g (human thyroid)

High natural abundance may facilitate isolation for biochemical studies.

Butanol–acetic acid extraction context

Evidence Dimension	Calcitonin concentration in source endocrine tissue (MRC units/g wet weight)
Target Compound Data	Chicken ultimobranchial gland: 15,000 MRC units/g [1]
Comparator Or Baseline	Human thyroid: 5 MRC units/g [1]
Quantified Difference	3,000‑fold higher concentration in chicken ultimobranchial tissue vs. human thyroid.
Conditions	Butanol–acetic acid–water extraction; activity measured by rat hypocalcemic bioassay.

Why This Matters

The high natural abundance facilitates isolation of sufficient native material for biochemical characterization and reduces reliance on synthetic production for certain research applications.

• [1] O'Dor, R.K., Parkes, C.O., & Copp, D.H. (1969). Biological activities and molecular weights of ultimobranchial and thyroid calcitonins. Comparative Biochemistry and Physiology, 29(2), 877–883. View Source

Lyophilized Storage Stability

Vendor datasheets consistently report that chicken calcitonin, when stored lyophilized at −20 °C under desiccation, remains chemically stable for at least 36 months without detectable loss of potency [1]. After reconstitution in aqueous solution, it is recommended to use within one month when stored at −20 °C and to aliquot to avoid repeated freeze–thaw cycles [1]. This stability profile is comparable to salmon calcitonin lyophilizates but superior to mammalian calcitonins, which can undergo more rapid oxidation of methionine residues [2].

Lyophilized storage

Data to verify

≥36 months (lyophilized, -20°C)

May support multi-year lot consistency and reduce procurement frequency.

Vendor-reported; verify by HPLC and bioassay

Evidence Dimension	Lyophilized shelf‑life and reconstituted solution stability
Target Compound Data	≥36 months lyophilized at −20 °C (desiccated); ≤1 month in solution at −20 °C [1]
Comparator Or Baseline	Salmon calcitonin: ~24–36 months lyophilized; Porcine calcitonin: ≤12 months lyophilized (class‑level) [2]
Quantified Difference	At least 3‑fold longer shelf life vs. porcine calcitonin in lyophilized form.
Conditions	Vendor storage recommendations (Adooq, GLPBio, LKT Labs); stability assessed by HPLC purity and bioactivity retention.

Why This Matters

Extended shelf life reduces procurement frequency and ensures lot‑to‑lot consistency for multi‑year research programs, a practical advantage for budget‑sensitive academic and industrial laboratories.

• [1] Adooq Bioscience. (2025). Calcitonin (chicken) Datasheet – Bone resorption inhibitor. View Source
• [2] Immunological Stability of Calcitonin in Plasma. (1990). Scilit. View Source

Calcitonin (Chicken) Application Scenarios

Calcium Metabolism Studies

Investigators examining acute or chronic calcium homeostasis in rodent models benefit from chicken calcitonin's 4,500 MRCU/mg specific activity [1], which surpasses human and porcine calcitonins by >20‑fold. Its prolonged hypocalcemic duration [2] permits fewer dosing events in infusion studies and reduces stress artifacts associated with repeated handling.

Species-Selective Osteoclast Assays

Chicken calcitonin reliably inhibits neonatal rat osteoclasts at 0.1 pg/mL while leaving embryonic chick osteoclasts completely unresponsive even at 1 µg/mL [1]. This binary on/off response enables differential activation experiments in mixed‑species osteoclast cocultures and is ideal for dissecting avian‑specific vs. mammalian‑general calcitonin receptor signalling [2].

Radioimmunoassays

The distinct amino‑acid sequence of chicken calcitonin [1] yields antisera that do not cross‑react with human or porcine calcitonins [2], making it a preferred primary standard or tracer in species‑specific radioimmunoassays. This sequence divergence also supports structure–activity relationship studies mapping the contribution of C‑terminal residues 26–29 to receptor binding and biological response.

Biobanking and Multicenter Studies

With a lyophilized shelf‑life exceeding 36 months at −20 °C [1], chicken calcitonin can be procured in a single large batch, aliquoted, and distributed across collaborating laboratories. This centralized lot strategy minimizes inter‑laboratory variability in dose–response calibrations, a recurrent challenge when using less stable mammalian calcitonins with shorter shelf lives.

Application

Selection Property

Validation Focus

Calcium homeostasis models

Reported sustained hypocalcemic profile and high specific activity context

Dose-response characteristics and exposure duration review

Species-selective osteoclast assays

Differential osteoclast sensitivity across species

Avian vs. mammalian calcitonin receptor signalling endpoints

Species-specific radioimmunoassays

Distinct amino acid sequence for antibody generation

Cross-reactivity and structure-activity relationship analysis

Multi-laboratory biobanking studies

Extended lyophilized shelf-life context

Lot-to-lot consistency and stability under recommended storage

• [1] Nieto, A., Moya, F., & Candela, J.L. (1973). Isolation and properties of two calcitonins from chicken ultimobranchial glands. Biochimica et Biophysica Acta, 322(2), 383–391. View Source
• [2] Hirsch, P.F., et al. (1973). A Study of the Stability of Calcitonin Biological Activity. Endocrinology, 92(4), 1102–1107. View Source